3-Benzyl-2-methylpentadecan-2-amine

• Molecular Formula: C23H41N
• Molecular Weight: 331.6 g/mol
• IUPAC Name: 3-benzyl-2-methylpentadecan-2-amine
• InChI: InChI=1S/C23H41N/c1-4-5-6-7-8-9-10-11-12-16-19-22(23(2,3)24)20-21-17-14-13-15-18-21/h13-15,17-18,22H,4-12,16,19-20,24H2,1-3H3
• InChI Key: YLNUIYBUKLGVDS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC(CC1=CC=CC=C1)C(C)(C)N

Description

3-benzyl-2-methyl-2-pentadecanamine is an aralkylamine.

Scientific Research Applications

Applications in C-H Bond Activation and Amination

• C-H Bond Activation : Research highlights the significant role of nonheme oxoiron(IV) complexes in the hydroxylation of alkanes, including those with strong C-H bonds like cyclohexane. This breakthrough was observed at room temperature and supports mechanisms involving oxoiron(IV) species in mononuclear nonheme iron enzymes (Kaizer et al., 2004).
• Introducing Amines : Studies reveal efficient methodologies for synthesizing amines, pivotal in medicinal chemistry and drug discovery. These methods involve catalytic intermolecular amination of benzylic C(sp3)-H bonds, promoting the synthesis of benzylamine compounds and highlighting the role of iron catalysis in this transformative process (Khatua et al., 2022).

Mechanistic Insights into Benzylic Amination

• Amination Mechanisms : The research delves into the intricate mechanisms of benzylic amination, underscoring the chemoselectivity and potential for stereospecific insertion. The method is celebrated for its efficiency in producing optically pure amines and enabling the facile synthesis of isotopically enriched compounds, shedding light on the initial steps of the catalytic cycle (Fiori & Du Bois, 2007).

Applications in Catalysis and Synthesis

• Catalytic Reductive Aminations : Catalytic reductive aminations using molecular hydrogen have drawn attention for their vital role in producing various amines. This methodology stands out for its sustainable and cost-effective approach, crucial in the synthesis of pharmaceuticals, agrochemicals, and biomolecules. The development of efficient and selective catalysts in this domain continues to be of paramount importance (Murugesan et al., 2020).

Benzylic C-N Bond Cleavage and Release

• Photochemical Release of Amines : Innovative studies have explored the photochemical cleavage of the benzylic C-N bond for releasing primary, secondary, and tertiary amines. The research showcases the high yields achieved in specific solvents and the potential of photochemistry in the field of synthetic organic chemistry (Wang, Devalankar, & Lu, 2016).